1-methyl-3-phenyl-N-[4-(pyridin-2-yl)-1,3-thiazol-2-yl]-1H-pyrazole-5-carboxamide

Specification

• Molecular Formula: C19H15N5OS
• Molecular Weight: 361.4 g/mol
• IUPAC Name: 2-methyl-5-phenyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)pyrazole-3-carboxamide
• Standard InChI: InChI=1S/C19H15N5OS/c1-24-17(11-15(23-24)13-7-3-2-4-8-13)18(25)22-19-21-16(12-26-19)14-9-5-6-10-20-14/h2-12H,1H3,(H,21,22,25)
• Standard InChI Key: XVALJRQNAUPHSC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)NC3=NC(=CS3)C4=CC=CC=N4

Introduction

Structural Features

• Pyrazole Ring: The pyrazole ring is a common motif in many biologically active compounds. It is known for its stability and ability to participate in various chemical reactions.

• Thiazole Ring: Thiazoles are also important in medicinal chemistry due to their presence in many drugs. They often contribute to the biological activity of compounds.

• Pyridine Ring: Pyridine rings are widely used in pharmaceuticals due to their ability to interact with biological targets.

Synthesis and Characterization

The synthesis of such compounds typically involves multiple steps, including the formation of the pyrazole and thiazole rings, followed by the introduction of the pyridine moiety. Characterization is usually performed using spectroscopic methods like NMR, IR, and MS.

Technique	Purpose
NMR	Structural confirmation
IR	Functional group identification
MS	Molecular weight determination

Potential Biological Activities

Compounds with similar structures have shown various biological activities, including antifungal properties. For example, some pyrazole derivatives have been found to exhibit moderate antifungal activities against certain phytopathogenic fungi.

Related Compounds

• N-(substituted pyridinyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carboxamides: These compounds have shown antifungal activities, highlighting the potential of pyrazole derivatives in biological applications.

• N-methyl-N-phenyl-2-(2-pyridin-3-yl-1,3-thiazol-4-yl)acetamide: This compound illustrates the incorporation of pyridine and thiazole rings into a single molecule, which could be relevant for designing new drugs.